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Compound of Interest

Compound Name: Dimethyl Glutarate

Cat. No.: B1670675

Safe Handling and Disposal of Dimethyl Glutarate

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Dimethyl Glutarate. Adherence to these procedures
Is critical for ensuring laboratory safety and proper chemical management.

Physicochemical Data and Exposure Limits

Proper handling of Dimethyl Glutarate begins with an understanding of its physical and
chemical properties. This data is crucial for risk assessment and the implementation of
appropriate safety controls.
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Property Value

Physical State Liquid[1][2]

Appearance Colorless|[2]

Odor Ester-like or Odorless[1][2]
Molecular Weight 160.17 g/mol

Boiling Point 210-215°C/410- 419 °F
Melting Point -37°C/-34.6 °F

Flash Point 103°C/217.4°F
Autoignition Temperature 365 °C /689 °F

Specific Gravity 1.09 @ 20°C

Water Solubility Partly miscible

No specific occupational exposure limit values
Occupational Exposure Limits have been established. It is recommended to
handle in a well-ventilated area.

Operational Protocol for Handling Dimethyl
Glutarate

A systematic approach to handling Dimethyl Glutarate is essential to minimize exposure risk.
The following protocol outlines the necessary steps from preparation to storage.

Engineering Controls

o Ventilation: Always handle Dimethyl Glutarate in a well-ventilated area. Use of a chemical
fume hood is recommended, especially when heating or creating aerosols.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Dimethyl Glutarate:

Eye Protection: Wear safety goggles with side-shields to protect against splashes.
e Hand Protection: Use impervious chemical-resistant gloves, such as nitrile rubber.

» Skin and Body Protection: A lab coat or a chemical-resistant apron should be worn to prevent
skin contact. In cases of large-scale operations, impervious clothing that covers the entire
body may be necessary.

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required. For emergencies, such as a large spill, or
when working in a poorly ventilated area, a NIOSH-approved respirator with an organic
vapor cartridge is necessatry.

Handling Procedures

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or mists.
Do not eat, drink, or smoke in the laboratory area where Dimethyl Glutarate is handled.
Wash hands thoroughly after handling.

e Avoiding Incompatibilities: Keep the substance away from strong oxidizing agents, reducing
agents, acids, and alkalis.

Storage Requirements

o Container: Store in the original, tightly sealed container.

o Conditions: Keep the container in a cool, dry, and well-ventilated area, away from sources of
heat or ignition.

e Segregation: Store away from the incompatible materials mentioned above.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids occasionally. Remove contact lenses if it is
safe to do so. Seek prompt medical attention.

o Skin Contact: Immediately remove any contaminated clothing. Wash the affected skin area
with soap and plenty of water. If irritation occurs and persists, seek medical attention.

 Inhalation: Move the affected individual to an area with fresh air at once. If breathing is
difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink a glass of water. Seek immediate medical attention.

Spill Management Workflow

In the event of a spill, a structured response is crucial to ensure safety and minimize
environmental contamination.
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Dimethyl Glutarate Spill Response

Assess the Spill
(Size and Location)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Collect absorbed material into a sealed container)

Decontaminate the Area
(Wipe with a suitable solvent)

Dispose of Waste
(Follow institutional and local regulations)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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